Cas no 115393-18-5 (Nonanenitrile, 2-(benzoyloxy)-)

• Product Name: Nonanenitrile, 2-(benzoyloxy)-
• CAS No: 115393-18-5
• MF: C₁₆H₂₁NO₂
• MW: 259.3434445858
• CID: 1204672
• PubChem ID: 15743945
• Update Time: 2025-04-20

Nonanenitrile, 2-(benzoyloxy)- Chemical and Physical Properties

Names and Identifiers

• Nonanenitrile, 2-(benzoyloxy)-
• 1-cyanooctyl benzoate
• DTXSID70577855
• 115393-18-5

• Inchi： 1S/C16H21NO2/c1-2-3-4-5-9-12-15(13-17)19-16(18)14-10-7-6-8-11-14/h6-8,10-11,15H,2-5,9,12H2,1H3
• InChI Key： UYSAQMNKYOTEBR-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1)=O)C(C#N)CCCCCCC

Computed Properties

• Exact Mass: 259.15733
• Monoisotopic Mass: 259.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• PSA: 50.09